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Compound of Interest

Compound Name: Halomicin C

Cat. No.: B15564919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Halomicin C is a member of the ansamycin class of antibiotics, a group of complex

macrocyclic compounds known for their antimicrobial and antineoplastic activities.[1][2]

Produced by the actinomycete Micromonospora halophytica var. nigra, Halomicin C exhibits

activity against both Gram-positive and Gram-negative bacteria.[2][3] This technical guide

provides a comprehensive overview of the known chemical properties of Halomicin C, its

mechanism of action, and available information on its isolation and characterization.

Chemical and Physical Properties
Halomicin C is a complex macrocyclic lactam. While detailed experimental data from primary

literature is not fully available in publicly accessible records, the following properties have been

reported.
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Property Data Reference

Molecular Formula C₄₃H₅₈N₂O₁₃ [2]

Molecular Weight 810.93 g/mol

Appearance Yellow Amorphous Powder

Solubility
Soluble in Benzene and

Dioxane

Melting Point
Not available in searched

sources.

CAS Number 64419-06-3

Spectroscopic Data
The structure of Halomicin C was elucidated using a combination of spectroscopic techniques,

primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry. Specific spectral data

is contained within specialized scientific literature which is not broadly available.

Spectroscopic Data Details

UV-Vis Spectroscopy
Specific λmax values are not available in the

searched sources.

Infrared (IR) Spectroscopy
Characteristic absorption peaks (cm⁻¹) are not

available in the searched sources.

¹H NMR Spectroscopy
Chemical shifts (δ) and coupling constants (J)

are not available in the searched sources.

¹³C NMR Spectroscopy
Chemical shifts (δ) are not available in the

searched sources.

Mass Spectrometry
Specific m/z peaks and fragmentation patterns

are not available in the searched sources.

Researchers are directed to the primary publication by A. K. Ganguly, et al. (1977) for detailed

spectroscopic data.
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Experimental Protocols
Isolation and Purification of Halomicin C
A detailed, step-by-step protocol for the isolation and purification of Halomicin C is not

available in the public domain. The original method would be described in the initial discovery

paper by Weinstein et al. Halomicin C is produced by the fermentation of Micromonospora

halophytica var. nigra. General protocols for the isolation of antibiotics from actinomycetes

typically involve the following workflow.
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General workflow for antibiotic isolation.
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Mechanism of Action: Inhibition of Bacterial RNA
Polymerase
Ansamycin antibiotics, including Halomicin C, are known to exert their antibacterial effects by

inhibiting bacterial DNA-dependent RNA polymerase (RNAP). This enzyme is essential for the

transcription of DNA into RNA, a critical step in protein synthesis and, consequently, bacterial

survival.

The mechanism involves the binding of the ansamycin molecule to the β-subunit of the RNAP.

This binding event does not prevent the initial binding of the polymerase to the DNA promoter

region but rather sterically hinders the elongation of the nascent RNA chain beyond a few

nucleotides. This leads to the production of abortive RNA transcripts and a halt in protein

synthesis, ultimately resulting in bacterial cell death.
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Mechanism of action of Halomicin C.
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Conclusion
Halomicin C is a noteworthy ansamycin antibiotic with a clear mechanism of action targeting a

fundamental process in bacterial survival. While its basic chemical properties are documented,

a deeper understanding for modern drug development requires access to detailed

spectroscopic and physicochemical data from primary scientific literature. Further research into

this and other members of the halomicin family could yield valuable insights for the

development of new antibacterial agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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